N-benzyl-3-methoxy-N-(4-methoxyphenyl)benzamide

• IUPAC Name: N-benzyl-3-methoxy-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C22H21NO3/c1-25-20-13-11-19(12-14-20)23(16-17-7-4-3-5-8-17)22(24)18-9-6-10-21(15-18)26-2/h3-15H,16H2,1-2H3
• InChI Key: WJLVPBICBJQFTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

“N-benzyl-3-methoxy-N-(4-methoxyphenyl)benzamide” is a chemical compound with the formula C22H21NO3. It is used for research purposes.

Synthesis Analysis

The synthesis of benzamide derivatives, such as “this compound”, can be achieved through the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented as a 2D or 3D model. The molecular weight of this compound is 347.41.

Chemical Reactions Analysis

Benzamides, including “this compound”, can undergo various chemical reactions, such as condensation to form Schiff bases. They can also participate in photophysical and photochemical processes.

Physical And Chemical Properties Analysis

“this compound” is a compound with a molecular weight of 347.41. The boiling point and other physical properties are not specified in the search results.

Scientific Research Applications

Corrosion Inhibition

N-Phenyl-benzamide derivatives, including those with methoxy substituents similar to N-benzyl-3-methoxy-N-(4-methoxyphenyl)benzamide, have been studied for their corrosion inhibition properties on mild steel in acidic environments. These compounds demonstrate significant inhibition efficiencies, attributed to their strong adsorption at the metal/electrolyte interface. The presence of methoxy groups enhances these effects, supported by experimental and computational studies, including electrochemical, surface analysis, and Density Functional Theory (DFT) calculations (Mishra et al., 2018).

Antioxidant Activity

Derivatives of this compound have been investigated for their antioxidant properties. A novel compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, displayed significant antioxidant activity, as evidenced by DPPH free radical scavenging tests. This activity is further supported by X-ray diffraction, IR spectroscopy, and DFT calculations, which help understand the molecular structure and electronic properties contributing to antioxidant effects (Demir et al., 2015).

Antiplatelet Agents

A series of 4-methoxy-3-arylamido-N-(substitutedphenyl)benzamides demonstrated potential as antiplatelet agents. These compounds were synthesized and tested for their ability to inhibit platelet aggregation induced by adenosine diphosphate (ADP) or arachidonic acid (AA). Notably, compounds within this series showed significant activity in preventing platelet aggregation, indicating their potential for development into safer and more effective antiplatelet medications (Liu et al., 2019).

Safety and Hazards

The safety and hazards associated with “N-benzyl-3-methoxy-N-(4-methoxyphenyl)benzamide” are not explicitly mentioned in the search results. It’s important to handle all chemical compounds with care and use appropriate personal protective equipment.

Mechanism of Action

Target of Action

N-benzyl-3-methoxy-N-(4-methoxyphenyl)benzamide is a complex organic compound Benzamides, a class of compounds to which it belongs, have been reported to inhibit the activity of tyrosinase , an enzyme that catalyzes the oxidation of phenols (like tyrosine) and is involved in the production of melanin and other pigments from tyrosine by oxidation.

Mode of Action

Based on its structural similarity to other benzamides, it may interact with its target, tyrosinase, by binding to the active site of the enzyme, thereby inhibiting its activity .